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Abstract

Nitrosyl iodide (INO) is a transient, reactive chemical species of significant interest in
atmospheric chemistry, chemical synthesis, and potentially in biological systems. Its role as an
intermediate in various chemical transformations necessitates a thorough understanding of its
properties, synthesis, and detection. This technical guide provides an in-depth overview of
nitrosyl iodide, consolidating key data, experimental methodologies, and reaction pathways to
serve as a valuable resource for the scientific community.

Introduction

Nitrosyl iodide is an inorganic compound with the chemical formula INO.[1][2][3][4] It belongs
to the family of nitrosyl halides, which have the general formula XNO (where X is a halogen).[5]
While other nitrosyl halides like nitrosyl chloride (CINO) and nitrosyl bromide (BrNO) are
relatively stable, INO is notably transient, readily participating in subsequent reactions. Its
significance stems from its involvement in tropospheric iodine chemistry, where it can influence
ozone concentrations.[5] Furthermore, its reactivity makes it a potential reagent in synthetic
chemistry. This guide aims to provide a detailed technical overview of INO, focusing on its
fundamental properties, methods for its generation and detection, and its chemical behavior.

Physicochemical and Spectroscopic Properties
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A summary of the key physicochemical and spectroscopic data for nitrosyl iodide is presented
below. These data are crucial for its identification and for understanding its molecular structure
and behavior.

ble 1: Physicochemical ies of Nitrosyl lodid

Property Value Reference
Molecular Formula INO [11[2][3][4]
Molecular Weight 156.911 g/mol [2]

CAS Registry Number 58585-94-7 [21[3114]
Enthalpy of Formation 29.0 £ 1 kcal/mol (121.3 £ 4.2 ]
(AHf208) kJd/mol)

Calculated Topological Polar

Surface Area o 2048 12
Computed IUPAC Name nitrosyl iodide [2]

ble 2: < : for Ni | lodid

Spectroscopic Wavenumber .

- (cm-1) Method/Medium Reference
N-O Stretch (v1) 1785 Gas Phase IR [1]

1809 Argon Matrix IR [1]

1806 Krypton Matrix IR [1]

Bend (v2) 216 Argon Matrix IR [1]

N-I Stretch (vs) 470 Argon Matrix IR [1]

468 Krypton Matrix IR [1]

Table 3: Kinetic Data for Reactions Involving Nitrosyl
lodide

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=800
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrosyl-iodide
https://webbook.nist.gov/cgi/cbook.cgi?ID=58585-94-7
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/INO/c1-2-3
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrosyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrosyl-iodide
https://webbook.nist.gov/cgi/cbook.cgi?ID=58585-94-7
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/INO/c1-2-3
https://infoscience.epfl.ch/entities/publication/c74a9235-c8b6-49f3-963a-9eed0ebe6cf9
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrosyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrosyl-iodide
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=800
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=800
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=800
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=800
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=800
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58585947&Mask=800
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14621043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Rate Constant  Temperature

Reaction Conditions Reference
(k) (K)
| + NO (+He) - Falloff curves Laser flash
, 320-450 ) [6]
INO (+He) derived photolysis
2INO - I2+2 . Higher Thermal
Not specified . [6]
NO temperatures decomposition
10°-1010 L
Nucleophilic mol~ts—1 ) ]
o Ambient Aqueous solution  [7]
attack on INO (diffusion-
controlled)
Hydrolysis of Half-life of )
Ambient pH 6.5-8.5 [7]
INO several hours

Synthesis and Reaction Pathways

Nitrosyl iodide is typically generated in situ for experimental studies due to its transient nature.
The primary synthetic routes involve the reaction of iodine with nitrogen oxides.

Gas-Phase Synthesis

A common method for producing gaseous nitrosyl iodide is the direct reaction of iodine vapor
with nitric oxide.[5]

Reaction: I2 + 2NO - 2INO

This reaction is often carried out in a flow system, where the reactants are mixed under
controlled conditions. The resulting INO can then be directly introduced into an absorption cell
for spectroscopic analysis.

Reaction Pathways

Nitrosyl iodide participates in several key reactions, including decomposition and reactions
with other atmospheric species.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://infoscience.epfl.ch/entities/publication/c74a9235-c8b6-49f3-963a-9eed0ebe6cf9
https://infoscience.epfl.ch/entities/publication/c74a9235-c8b6-49f3-963a-9eed0ebe6cf9
https://www.smolecule.com/products/s15207655
https://www.smolecule.com/products/s15207655
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.researchgate.net/publication/297617762_Nitrosyl_iodide_INO_A_combined_ab_initio_and_high-resolution_spectroscopic_study
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14621043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Os

NO2

Synthesis Decomposition Atmospheric Reactions

Photodissociation (hv) + O3 + NO
Mo Thermal Decomposition O > 10 | 02

+2NO

Click to download full resolution via product page

Key reaction pathways involving nitrosyl iodide.

Experimental Protocols

Detailed experimental procedures are essential for the successful generation and detection of
the transient nitrosyl iodide.

Gas-Phase Synthesis and IR Detection

This protocol describes the in-situ generation of nitrosyl iodide for infrared spectroscopic
analysis.[5]

Objective: To synthesize gaseous nitrosyl iodide and record its infrared absorption spectrum.
Materials:
 lodine (I2) crystals

 Nitric oxide (NO) gas
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» Nitrogen (N2) or other inert carrier gas

» Glass reaction tube (e.g., 50 cm long)

o Flow controllers for gases

» Heating element for the iodine source

e FTIR spectrometer with a gas cell

Experimental Workflow:

Reactant Preparation

lodine Source

Nitric Oxide Source

Heat |2 crystals to produce vapor

Controlled flow of NO gas

AN

Z

Reaction Tube

Mix Iz vapor and NO gas

Gas Cell

Transfer product for analysis

:

FTIR Spectrometer

Record IR spectrum

:

Data Analysis

Identify INO vibrational bands
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Workflow for gas-phase synthesis and IR detection of INO.

Procedure:
e Place iodine crystals in a temperature-controlled vessel.
o Gently heat the iodine to produce a stable vapor pressure.

o Use a flow controller to introduce a stream of nitric oxide gas into a 50-cm long glass
reaction tube.

o Use a carrier gas (e.g., N2) to transport the iodine vapor into the reaction tube to mix with the
nitric oxide.

o Connect the outlet of the reaction tube to the inlet of a gas cell placed within an FTIR
spectrometer.

o Continuously flow the reactant mixture through the gas cell.
» Record the infrared spectrum in the range of 400-4000 cm~1.

« ldentify the characteristic absorption bands of INO (see Table 2).

Kinetic Studies using Flash Photolysis

Flash photolysis is a powerful technique to study the kinetics of transient species like nitrosyl
iodide.[6]

Objective: To measure the rate constants of reactions involving nitrosyl iodide.

Principle: A short, intense pulse of light (the "flash") is used to generate a transient species. A
second, weaker light source (the "probe") is used to monitor the concentration of the transient
species over time by absorption spectroscopy.

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://infoscience.epfl.ch/entities/publication/c74a9235-c8b6-49f3-963a-9eed0ebe6cf9
https://www.benchchem.com/product/b14621043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14621043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Sample Preparation Flash

Prepare a gaseous mixture of |2 and NO in a reaction cell Delivers a high-energy light pulse Continuous light source passing through the sample

Lamp Probe Beam

Reaction Cell

Contains tl

he sample

Monoch

romator

Selects the wavele

ngth for monitoring

\

/

Detector

Measures the intensi

ty of the probe beam

\

/

Data Acquisition

Records the change in

absorbance over time

Click to download full resolution via product page

Workflow for flash photo

Procedure:

Position the vessel in the path of a probe beam

the reaction vessel.

Pass the probe beam through a monochromato

lysis studies of INO.

Prepare a gaseous mixture of iodine and nitric oxide in a quartz reaction vessel.

from a continuous wave lamp.

Direct the output of a high-energy flash lamp perpendicular to the probe beam, focused on

r set to a wavelength where INO absorbs.
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e Measure the intensity of the probe beam with a photodetector connected to an oscilloscope
or a fast data acquisition system.

 Trigger the flash lamp and record the change in absorbance of the probe beam as a function
of time.

e Analyze the resulting kinetic trace to determine the rate constants of INO formation and
decay.

Detection by Chemiluminescence

Chemiluminescence detection offers high sensitivity for quantifying species like nitric oxide,
which is a product of INO decomposition. While direct chemiluminescence detection of INO is
not standard, its decomposition to NO can be monitored.

Objective: To indirectly detect and quantify nitrosyl iodide by measuring its decomposition
product, nitric oxide, via its reaction with ozone.

Principle: Nitric oxide reacts with ozone (Os) to produce excited nitrogen dioxide (NO2*), which
then emits light (chemiluminescence) as it returns to its ground state. The intensity of the
emitted light is proportional to the NO concentration.

Logical Relationship for Detection:
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Logical flow for the chemiluminescence detection of INO via NO.

Procedure:

¢ Generate INO in a flow system as described in section 4.1.
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e Pass the gas stream through a heated tube or a region of UV irradiation to induce the
decomposition of INO to NO and Ia.

« Introduce the resulting gas mixture into a chemiluminescence NO analyzer.
e In the analyzer, the gas is mixed with a stream of ozone.
o A photomultiplier tube detects the light emitted from the NO + Os reaction.

e The signal from the photomultiplier tube is amplified and recorded, providing a measure of
the NO concentration, which can be related back to the initial INO concentration.

Conclusion

Nitrosyl iodide, despite its transient nature, is a chemical species of considerable importance.
This guide has provided a consolidated resource for researchers, covering its fundamental
properties, synthesis, and detection. The detailed data tables and experimental protocols offer
a practical foundation for further investigation into the chemistry of this reactive molecule. A
thorough understanding of INO is crucial for advancing our knowledge in atmospheric science
and for exploring its potential applications in chemical synthesis and other fields. The provided
diagrams of reaction pathways and experimental workflows serve to visually clarify the complex
processes involving this transient species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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